8-Methoxy-1-oxo-1H-2-benzopyran-3-carboxylic acid

• CAS RN: 61330-01-6
• Molecular Formula: C11H8O5
• Molecular Weight: 220.18 g/mol
• IUPAC Name: 8-methoxy-1-oxoisochromene-3-carboxylic acid
• InChI: InChI=1S/C11H8O5/c1-15-7-4-2-3-6-5-8(10(12)13)16-11(14)9(6)7/h2-5H,1H3,(H,12,13)
• InChI Key: LECCHVMHXVVLLF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C(=O)OC(=C2)C(=O)O

Description

8-Methoxy-1-oxo-1H-2-benzopyran-3-carboxylic acid is a useful research compound. Its molecular formula is C11H8O5 and its molecular weight is 220.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the oxazolone of Example 4 (1.80 g., 5.57 mM) and 3.06 g. of sodium hydroxide in 15.2 ml. of water is refluxed under nitrogen for two hours. The resulting solution is cooled, acidified with concentrated hydrochloric acid, and refluxed for 0.5 hour. The solution is cooled and filtered to separate the precipitated solids. The dried solid is triturated with 2 ml. of cold methanol (to remove benzoic acid) and filtered to separate the product, m.p. 251°-253°. Recrystallization from 12 ml. of methanol (charcoal) gives 8-methoxy-1-oxo-1H-2-benzopyran-3-carboxylic acid as a white solid, m.p. 255°-256°.